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Compound of Interest

Compound Name: N-(2-aminoethyl)benzamide

Cat. No.: B168569 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for N-(2-aminoethyl)benzamide is not readily

available. The following guidance is based on the hazard profiles of structurally similar

compounds, including N-(2-aminoethyl)-2-hydroxybenzamide, 2-Aminobenzamide, and other

aromatic amides. It is imperative to conduct a thorough risk assessment and consult the SDS

provided by the supplier before handling this chemical.

Hazard Assessment and Personal Protective
Equipment (PPE)
N-(2-aminoethyl)benzamide and its analogs are considered potentially hazardous. Hazards

may include skin and eye irritation, and potential harm if swallowed or inhaled.[1] Therefore,

strict adherence to PPE protocols is mandatory to ensure personnel safety.

Recommended Personal Protective Equipment (PPE)
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PPE Component Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact and

irritation.[2]

Eye and Face Protection

Safety glasses with side-

shields or chemical splash

goggles. A face shield may be

necessary if there is a splash

hazard.[2][3]

To protect against eye irritation

from dust particles or splashes.

[1]

Skin and Body Protection Laboratory coat.
To prevent contamination of

personal clothing.[1]

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood. If dust is

generated, a NIOSH-approved

respirator for dusts may be

necessary.[1][4]

To avoid inhalation and

potential respiratory irritation.

[1]

Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow is crucial to minimize exposure and maintain a safe laboratory

environment.

Preparation and Engineering Controls:

Conduct a thorough risk assessment for the planned experiment.[3]

Ensure work is performed in a well-ventilated area, preferably a certified chemical fume

hood.[1][4]

Verify that a calibrated weighing balance is located in an area with adequate ventilation.[1]

Ensure easy access to an eyewash station and safety shower.[4]
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Handling:

Wear all required PPE as specified in the table above.

Avoid direct contact with the chemical.[5]

Handle the substance carefully to avoid dust formation.[5]

Keep the container tightly closed when not in use.[2]

Post-Handling:

Thoroughly clean the work area and any equipment used.[3]

Decontaminate or dispose of PPE according to institutional guidelines.

Wash hands and any exposed skin thoroughly with soap and water after handling.[6]

Emergency First Aid Procedures
Immediate action is critical in the event of exposure.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[2]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothes

and shoes.[2]

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. Seek

medical attention.[2]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2]
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Disposal Plan
Proper disposal of N-(2-aminoethyl)benzamide and associated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Compound: Dispose of the chemical waste in a designated, labeled hazardous waste

container.[1]

Contaminated Materials: Any materials that have come into contact with the compound, such

as gloves, weighing paper, and pipette tips, should be disposed of as hazardous waste.[1]

Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate

should be collected and disposed of as hazardous waste. Once cleaned, the container can

be disposed of according to local regulations.[1][5]

Final Disposal: Arrange for disposal through your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal contractor. Follow all local,

state, and federal regulations.[3]
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Caption: Workflow for the safe handling of N-(2-aminoethyl)benzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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